Cas no 2172515-74-9 (2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid)
2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid
- 2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid
- EN300-1481228
- 2172515-74-9
-
- Inchi: 1S/C27H25ClN2O5/c1-2-13-30(15-25(31)32)26(33)17-11-12-24(23(28)14-17)29-27(34)35-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,14,22H,2,13,15-16H2,1H3,(H,29,34)(H,31,32)
- InChI Key: SWVNSOWWOKSCIL-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CC(=O)O)CCC)=O
Computed Properties
- Exact Mass: 492.1451996g/mol
- Monoisotopic Mass: 492.1451996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 95.9Ų
2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1481228-0.05g |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1481228-0.1g |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1481228-0.25g |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1481228-0.5g |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1481228-1.0g |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1481228-2.5g |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1481228-5.0g |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1481228-10.0g |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1481228-50mg |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1481228-100mg |
2-{1-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-propylformamido}acetic acid |
2172515-74-9 | 100mg |
$2963.0 | 2023-09-28 |
2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid
Introduction to 2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic Acid (CAS No. 2172515-74-9)
2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid, identified by its CAS number 2172515-74-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid is characterized by a complex arrangement of functional groups, including a chloro-substituted phenyl ring, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and a propylformamido moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The presence of the Fmoc group in the molecule suggests its potential use as a building block in peptide synthesis or as an intermediate in the development of more complex pharmaceutical agents. The chloro-substituted phenyl ring is another key feature that may contribute to its binding affinity for specific biological targets.
Current research in the field of medicinal chemistry has highlighted the importance of rational drug design, where the structural features of a compound are carefully tailored to optimize its biological activity. The compound 2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid exemplifies this approach, as its design incorporates multiple functional groups that are known to enhance binding interactions with biological receptors.
One of the most intriguing aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in disease progression. For instance, studies have shown that molecules with similar structural motifs can interfere with the activity of kinases and other enzymes involved in signal transduction pathways. The propylformamido moiety, in particular, may contribute to its ability to modulate enzyme activity by serving as a hinge-binding region or by interacting with specific residues on the enzyme's active site.
The fluorenylmethoxycarbonyl (Fmoc) group is another important feature that warrants further investigation. Fmoc groups are commonly used in solid-phase peptide synthesis due to their stability and ease of removal under mild conditions. In the context of this compound, the Fmoc group may serve as a protective group for the amino function or as part of a larger functional entity that interacts with biological targets. The removal of the Fmoc group could potentially reveal different biological activities or enhance solubility properties, making it a versatile tool for drug discovery.
Evidence from recent studies suggests that compounds with structural similarities to 2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid have shown promise in preclinical models. These studies have demonstrated that such molecules can exhibit inhibitory effects on various disease-related pathways, including those involved in cancer cell proliferation and inflammation. The chloro-substituted phenyl ring is particularly noteworthy, as it has been shown to enhance binding affinity in several drug candidates.
The synthesis and characterization of this compound have been facilitated by advances in synthetic chemistry techniques. Modern methodologies allow for the efficient construction of complex molecules like this one, enabling researchers to explore their biological activities with greater precision. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been instrumental in confirming the structural integrity and purity of the compound.
In conclusion, 2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid represents a significant advancement in pharmaceutical research. Its complex molecular structure and multifunctional groups make it a promising candidate for further investigation into potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.
2172515-74-9 (2-{1-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-propylformamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)